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Calcium 4-(2',4'-difluoro-[1,1'-biphenyl]-4-yl)-2-methyl-4-oxobutanoate Calcium 4-(2',4'-difluoro-[1,1'-biphenyl]-4-yl)-2-methyl-4-oxobutanoate
Brand Name: Vulcanchem
CAS No.: 161692-92-8
VCID: VC20910887
InChI: InChI=1S/2C17H14F2O3.Ca/c2*1-10(17(21)22)8-16(20)12-4-2-11(3-5-12)14-7-6-13(18)9-15(14)19;/h2*2-7,9-10H,8H2,1H3,(H,21,22);/q;;+2/p-2
SMILES: CC(CC(=O)C1=CC=C(C=C1)C2=C(C=C(C=C2)F)F)C(=O)[O-].CC(CC(=O)C1=CC=C(C=C1)C2=C(C=C(C=C2)F)F)C(=O)[O-].[Ca+2]
Molecular Formula: C34H26CaF4O6
Molecular Weight: 646.6 g/mol

Calcium 4-(2',4'-difluoro-[1,1'-biphenyl]-4-yl)-2-methyl-4-oxobutanoate

CAS No.: 161692-92-8

Cat. No.: VC20910887

Molecular Formula: C34H26CaF4O6

Molecular Weight: 646.6 g/mol

* For research use only. Not for human or veterinary use.

Calcium 4-(2',4'-difluoro-[1,1'-biphenyl]-4-yl)-2-methyl-4-oxobutanoate - 161692-92-8

Specification

CAS No. 161692-92-8
Molecular Formula C34H26CaF4O6
Molecular Weight 646.6 g/mol
IUPAC Name calcium;4-[4-(2,4-difluorophenyl)phenyl]-2-methyl-4-oxobutanoate
Standard InChI InChI=1S/2C17H14F2O3.Ca/c2*1-10(17(21)22)8-16(20)12-4-2-11(3-5-12)14-7-6-13(18)9-15(14)19;/h2*2-7,9-10H,8H2,1H3,(H,21,22);/q;;+2/p-2
Standard InChI Key RGGUNEDYCJDNNU-UHFFFAOYSA-L
SMILES CC(CC(=O)C1=CC=C(C=C1)C2=C(C=C(C=C2)F)F)C(=O)[O-].CC(CC(=O)C1=CC=C(C=C1)C2=C(C=C(C=C2)F)F)C(=O)[O-].[Ca+2]
Canonical SMILES CC(CC(=O)C1=CC=C(C=C1)C2=C(C=C(C=C2)F)F)C(=O)[O-].CC(CC(=O)C1=CC=C(C=C1)C2=C(C=C(C=C2)F)F)C(=O)[O-].[Ca+2]

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